6-(4-fluorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C15H13FN4OS
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (6Z)-6-[(4-fluorophenyl)methylidene]-5-imino-2-propan-2-yl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C15H13FN4OS/c1-8(2)14-19-20-12(17)11(13(21)18-15(20)22-14)7-9-3-5-10(16)6-4-9/h3-8,17H,1-2H3/b11-7-,17-12?
• InChI Key: FDFLECZWRPWEOS-XZPRFMIFSA-N
• Isomeric SMILES: CC(C)C1=NN2C(=N)/C(=C/C3=CC=C(C=C3)F)/C(=O)N=C2S1
• SMILES: CC(C)C1=NN2C(=N)C(=CC3=CC=C(C=C3)F)C(=O)N=C2S1

Description

6-(4-fluorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a novel compound that has attracted significant attention from the scientific community. This compound has been synthesized using a variety of methods, and it has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 6-(4-fluorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood. However, studies have suggested that it may act as an inhibitor of certain enzymes or receptors, leading to changes in cellular signaling pathways. It has also been found to have antioxidant properties, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
Studies have shown that 6-(4-fluorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has a range of biochemical and physiological effects. It has been found to exhibit anti-inflammatory, antitumor, and antiviral activities. It has also been studied for its potential as a neuroprotective agent and for its effects on cardiovascular function.

Advantages and Limitations for Lab Experiments

One advantage of using 6-(4-fluorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments is its unique structure, which allows for the development of new drugs with specific properties. However, one limitation is that the compound may be difficult to synthesize in large quantities, which could limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 6-(4-fluorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One direction is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the exploration of its potential as a fluorescent probe for the detection of specific biomolecules. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various physiological systems.
Conclusion
In conclusion, 6-(4-fluorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is a novel compound that has potential applications in the field of medicinal chemistry and scientific research. Its unique structure and range of biochemical and physiological effects make it an attractive compound for further study. While there are limitations to its use in lab experiments, there are many potential future directions for research on this compound.

Synthesis Methods

The synthesis of 6-(4-fluorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been achieved using various methods. One of the most common methods involves the reaction of 2-amino-5,6-dihydro-4H-1,3-thiazine with 4-fluorobenzaldehyde and isopropyl isocyanate in the presence of a catalyst. The resulting compound is then subjected to a series of purification steps to obtain the final product.

Scientific Research Applications

The unique structure of 6-(4-fluorobenzylidene)-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one makes it an attractive compound for scientific research. This compound has been found to have potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. It has also been studied for its potential as a fluorescent probe for the detection of specific biomolecules.